Cas no 1086386-32-4 (Methyl 7-Butyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo2,3-dpyrimidine-6-carboxylate)

• Product Name: Methyl 7-Butyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo2,3-dpyrimidine-6-carboxylate
• CAS No: 1086386-32-4
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• MDL: MFCD11655629
• CID: 97811
• PubChem ID: 46741422
• Update Time: 2025-04-18

Methyl 7-Butyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo2,3-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-d]pyrimidine-6-carboxylicacid, 7-butyl-2,3,4,7-tetrahydro-1,3-dimethyl-2,4-dioxo-, methyl ester
• Methyl 7-n-butyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• methyl 7-butyl-1,3-dimethyl-2,4-dioxo-pyrrolo[2,3-d]pyrimidine-6- carboxylate
• AKOS015958348
• D95788
• F9995-1072
• 1H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, 7-butyl-2,3,4,7-tetrahydro-1,3-dimethyl-2,4-dioxo-, methyl ester
• methyl 7-butyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• DTXSID701108268
• 1086386-32-4
• AS-74867
• methyl 7-butyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• methyl 7-butyl-1,3-dimethyl-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carboxylate
• Methyl 7-n-butyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylate, 96%
• Methyl 7-Butyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo2,3-dpyrimidine-6-carboxylate

• MDL： MFCD11655629
• Inchi： 1S/C14H19N3O4/c1-5-6-7-17-10(13(19)21-4)8-9-11(17)15(2)14(20)16(3)12(9)18/h8H,5-7H2,1-4H3
• InChI Key： QQEWJHWLPWGQLW-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)OC)N(CCCC)C=2N(C)C(N1C)=O

Computed Properties

• Exact Mass: 293.138
• Monoisotopic Mass: 293.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 75.23000
• LogP: 0.62540